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Compound of Interest

Compound Name: Methyl quinoline-6-carboxylate

Cat. No.: B186399

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of methyl
quinoline-6-carboxylate, a compound commonly used in synthetic chemistry.

Immediate Safety and Handling Precautions

Methyl quinoline-6-carboxylate is classified as an irritant. It is crucial to handle this
compound with appropriate personal protective equipment (PPE) in a well-ventilated area.

e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
» Personal Protective Equipment (PPE):
o Gloves: Wear chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.[3]

o Respiratory Protection: In case of dust or aerosol formation, use a dust respirator.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b186399?utm_src=pdf-interest
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.echemi.com/sds/methyl-quinoline-6-carboxylate-pd1805102776.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-quinoline-6-carboxylate
https://www.echemi.com/sds/methyl-quinoline-6-carboxylate-pd1805102776.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-quinoline-6-carboxylate
https://www.echemi.com/sds/methyl-quinoline-6-carboxylate-pd1805102776.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-quinoline-6-carboxylate
https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Clothing: Wear a lab coat or other protective clothing.[3]

Disposal Procedures

The primary method for the disposal of methyl quinoline-6-carboxylate is to entrust it to a
licensed waste disposal company. Adherence to local, state, and federal regulations is
mandatory.

Step 1: Segregation and Waste Collection

o Collect waste methyl quinoline-6-carboxylate and any contaminated materials (e.qg., filter
paper, gloves, absorbent pads) in a designated, properly labeled, and sealable waste
container.[3]

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step 2: Labeling

o Clearly label the waste container with the full chemical name: "Waste Methyl Quinoline-6-
Carboxylate".

e Include appropriate hazard symbols (e.qg., irritant).
Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Keep the container away from incompatible materials.
Step 4: Arrange for Pickup

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for the pickup and proper disposal of the waste.

o Provide them with the Safety Data Sheet (SDS) for methyl quinoline-6-carboxylate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

In Case of a Spill:

Evacuate: Alert personnel in the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Use a dry, inert absorbent material (e.g., sand, vermiculite) to contain the spill.
Avoid generating dust.[3]

o Collect: Carefully sweep or vacuum the absorbed material into a designated waste container.

[3]
o Decontaminate: Clean the spill area thoroughly.

o Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to
the procedures outlined above.

Physicochemical Properties

A summary of the key quantitative data for methyl quinoline-6-carboxylate is provided in the

table below.
Property Value
Molecular Formula C11HoNO:2
Molecular Weight 187.19 g/mol [2]
CAS Number 38896-30-9[1][3]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and
information derived from Safety Data Sheets. No experimental protocols are required for the
disposal process itself.

Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://www.benchchem.com/product/b186399?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-quinoline-6-carboxylate
https://www.echemi.com/sds/methyl-quinoline-6-carboxylate-pd1805102776.html
https://store.apolloscientific.co.uk/storage/msds/OR3849_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for the proper disposal of methyl
quinoline-6-carboxylate.

Methyl Quinoline-6-Carboxylate Disposal Workflow
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Methyl Quinoline-6-Carboxylate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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